molecular formula C13H12FNO B8661598 8-Fluoro-9-methyl-1,2,3,9-tetrahydro-4H-carbazol-4-one CAS No. 124907-01-3

8-Fluoro-9-methyl-1,2,3,9-tetrahydro-4H-carbazol-4-one

Cat. No. B8661598
CAS RN: 124907-01-3
M. Wt: 217.24 g/mol
InChI Key: ZXQNFANRYNKZMJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

8-Fluoro-9-methyl-1,2,3,9-tetrahydro-4H-carbazol-4-one is a useful research compound. Its molecular formula is C13H12FNO and its molecular weight is 217.24 g/mol. The purity is usually 95%.
BenchChem offers high-quality 8-Fluoro-9-methyl-1,2,3,9-tetrahydro-4H-carbazol-4-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 8-Fluoro-9-methyl-1,2,3,9-tetrahydro-4H-carbazol-4-one including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

124907-01-3

Product Name

8-Fluoro-9-methyl-1,2,3,9-tetrahydro-4H-carbazol-4-one

Molecular Formula

C13H12FNO

Molecular Weight

217.24 g/mol

IUPAC Name

8-fluoro-9-methyl-2,3-dihydro-1H-carbazol-4-one

InChI

InChI=1S/C13H12FNO/c1-15-10-6-3-7-11(16)12(10)8-4-2-5-9(14)13(8)15/h2,4-5H,3,6-7H2,1H3

InChI Key

ZXQNFANRYNKZMJ-UHFFFAOYSA-N

Canonical SMILES

CN1C2=C(C(=O)CCC2)C3=C1C(=CC=C3)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a suspension of sodium hydride (80% dispersion in oil; 1.15 g) in dry THF (50 ml) under nitrogen was added 8-fluoro-1,2,3,9-tetrahydro-4H -carbazol-4-one (6.5 g) in dry THF (50 ml), and the mixture was stirred for 1 h. Methyl iodide (4.1 ml) was added, and the mixture was stirred for 3 h. The mixture was then poured into brine (300 ml) and extracted with ether (2×300 ml). The combined, dried organic extracts were evaporated in vacuo to give the title compound (5.77 g), m.p. 126°-128°.
Quantity
1.15 g
Type
reactant
Reaction Step One
Name
Quantity
50 mL
Type
solvent
Reaction Step One
Quantity
6.5 g
Type
reactant
Reaction Step Two
Name
Quantity
50 mL
Type
solvent
Reaction Step Two
Quantity
4.1 mL
Type
reactant
Reaction Step Three
Name
brine
Quantity
300 mL
Type
solvent
Reaction Step Four

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